Cas no 718642-04-7 (Borinic acid, methyl-3-thienyl-)

• Product Name: Borinic acid, methyl-3-thienyl-
• CAS No: 718642-04-7
• MF: C₅H₇BOS
• MW: 125.984480142593
• CID: 544925
• PubChem ID: 66935555
• Update Time: 2025-04-19

Borinic acid, methyl-3-thienyl- Chemical and Physical Properties

Names and Identifiers

• Borinic acid, methyl-3-thienyl-
• methyl(thiophen-3-yl)borinic acid
• SCHEMBL1187355
• DTXSID70736066
• 718642-04-7

• Inchi： 1S/C5H7BOS/c1-6(7)5-2-3-8-4-5/h2-4,7H,1H3
• InChI Key： KBIBCFHWZACGST-UHFFFAOYSA-N
• SMILES： S1C=CC(B(C)O)=C1

Computed Properties

• Exact Mass: 126.0310662g/mol
• Monoisotopic Mass: 126.0310662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5Ų